![molecular formula C16H17NO4 B6645752 2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid](/img/structure/B6645752.png)
2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid, also known as MFPA, is a non-steroidal anti-inflammatory drug (NSAID) that has been synthesized and studied for its potential use in treating various inflammatory diseases.
Mechanism of Action
2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid works by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a role in pain and inflammation. By inhibiting COX, this compound reduces the production of prostaglandins and subsequently reduces pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects. It has also been shown to reduce fever and inhibit platelet aggregation. However, it does not have any significant effects on gastric mucosa or renal function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid in lab experiments is its ability to inhibit the COX enzyme and reduce the production of prostaglandins. This makes it a useful tool for studying the role of prostaglandins in various physiological processes. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of natural compounds.
Future Directions
For 2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid include further studies on its potential use in treating various inflammatory diseases, as well as studies on its safety and efficacy. Additionally, studies could be conducted to investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects. Finally, research could be conducted on the potential use of this compound in other areas, such as cancer treatment.
In conclusion, this compound is a synthetic compound that has been studied for its potential use in treating various inflammatory diseases. It works by inhibiting the COX enzyme and reducing the production of prostaglandins. While it has advantages and limitations for lab experiments, future directions for research include further studies on its potential use in treating various diseases and investigations into its safety and efficacy.
Synthesis Methods
2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 5-methylfuran-3-carboxylic acid with 4-aminobenzophenone to form an intermediate compound. This intermediate compound is then reacted with 2-methylpropanoic acid to form this compound.
Scientific Research Applications
2-Methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid has been studied for its potential use in treating various inflammatory diseases, such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. It has been shown to have anti-inflammatory and analgesic effects, which make it a promising candidate for these diseases.
Properties
IUPAC Name |
2-methyl-2-[4-[(5-methylfuran-3-carbonyl)amino]phenyl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-10-8-11(9-21-10)14(18)17-13-6-4-12(5-7-13)16(2,3)15(19)20/h4-9H,1-3H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USKRNBBGMSIAKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CO1)C(=O)NC2=CC=C(C=C2)C(C)(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.